Cas no 1261747-85-6 (2-Methyl-3-(trifluoromethoxy)pyrazine)

• Product Name: 2-Methyl-3-(trifluoromethoxy)pyrazine
• CAS No: 1261747-85-6
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4823607
• Update Time: 2025-06-08

2-Methyl-3-(trifluoromethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(trifluoromethoxy)pyrazine
• 2-Methyl-3-(trifluoromethoxy)pyrazine

• Inchi： 1S/C6H5F3N2O/c1-4-5(11-3-2-10-4)12-6(7,8)9/h2-3H,1H3
• InChI Key： AFCDLZODZQBFGE-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 2.5
• Topological Polar Surface Area: 35

Additional information on 2-Methyl-3-(trifluoromethoxy)pyrazine

Introduction to 2-Methyl-3-(trifluoromethoxy)pyrazine (CAS No. 1261747-85-6) in Modern Chemical and Pharmaceutical Research

2-Methyl-3-(trifluoromethoxy)pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1261747-85-6, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a methyl group at the 2-position and a trifluoromethoxy group at the 3-position introduces unique electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications.

The structural features of 2-methyl-3-(trifluoromethoxy)pyrazine contribute to its potential as an intermediate in the synthesis of bioactive molecules. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This property has been leveraged in recent years to develop novel therapeutic agents targeting various biological pathways.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyrazine derivatives. Studies have demonstrated that modifications at the 2- and 3-positions of the pyrazine core can significantly alter the biological activity of these compounds. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the role of trifluoromethoxy-substituted pyrazines in developing kinase inhibitors and anti-inflammatory agents.

One notable area of research involving 2-methyl-3-(trifluoromethoxy)pyrazine is its application as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are crucial in many biological processes, including signal transduction and disease progression. By designing molecules that selectively modulate these interactions, researchers aim to develop treatments for conditions such as cancer, neurodegenerative diseases, and infectious disorders.

The trifluoromethoxy group in 2-methyl-3-(trifluoromethoxy)pyrazine not only influences the electronic properties of the molecule but also enhances its lipophilicity, which is often critical for drug absorption and distribution. This balance between lipophilicity and polarizability makes it an attractive candidate for further derivatization to produce compounds with improved pharmacokinetic profiles.

Recent advances in computational chemistry have also facilitated the discovery of new derivatives of 2-methyl-3-(trifluoromethoxy)pyrazine with enhanced biological activity. Machine learning models, trained on large datasets of bioactive compounds, have been used to predict promising scaffolds for drug development. These models can identify structural features that correlate with biological potency, allowing researchers to prioritize synthetic routes more efficiently.

In addition to its role as an intermediate, 2-methyl-3-(trifluoromethoxy)pyrazine has been investigated for its potential in materials science applications. The unique electronic properties of trifluoromethoxy-substituted pyrazines make them interesting candidates for organic semiconductors and other advanced materials. Research in this area is ongoing, with promising results suggesting their utility in next-generation electronic devices.

The synthesis of 2-methyl-3-(trifluoromethoxy)pyrazine typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as flow chemistry and catalytic processes have been particularly useful in improving yield and purity.

From a regulatory perspective, 2-methyl-3-(trifluoromethoxy)pyrazine (CAS No. 1261747-85-6) is subject to standard chemical safety protocols due to its potential reactivity and toxicity profile. While not classified as a hazardous substance under current regulations, proper handling procedures are essential to ensure safe laboratory practices. Researchers working with this compound should adhere to guidelines established by organizations such as the National Institute for Occupational Safety and Health (NIOSH) and the European Chemicals Agency (ECHA).

The future prospects for 2-methyl-3-(trifluoromethoxy)pyrazine are promising, with ongoing research exploring its potential applications in drug discovery and materials science. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions to global health challenges.